Cas no 2649083-68-9 (Tert-butyl 4-(1-isocyanatocyclopropyl)-3-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(1-isocyanatocyclopropyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2649083-68-9
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6616041
• PubChem ID: 165644049
• Update Time: 2025-05-21

Tert-butyl 4-(1-isocyanatocyclopropyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1903224
• tert-butyl 4-(1-isocyanatocyclopropyl)-3-methylpiperidine-1-carboxylate
• 2649083-68-9
• Tert-butyl 4-(1-isocyanatocyclopropyl)-3-methylpiperidine-1-carboxylate

• Inchi： 1S/C15H24N2O3/c1-11-9-17(13(19)20-14(2,3)4)8-5-12(11)15(6-7-15)16-10-18/h11-12H,5-9H2,1-4H3
• InChI Key： FTYLEQYBTCIOPZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C1)C1(CC1)N=C=O)=O

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59Ų

Additional information on Tert-butyl 4-(1-isocyanatocyclopropyl)-3-methylpiperidine-1-carboxylate

Tert-butyl 4-(1-isocyanatocyclopropyl)-3-methylpiperidine-1-carboxylate (CAS No. 2649083-68-9): A Comprehensive Overview

Tert-butyl 4-(1-isocyanatocyclopropyl)-3-methylpiperidine-1-carboxylate, identified by the CAS number 2649083-68-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug discovery and development. The presence of both an isocyanate group and a piperidine ring in its molecular structure imparts distinct reactivity and potential biological activity, which are critical factors in its exploration for therapeutic purposes.

The< strong>isocyanate functionality at the 1-position of the cyclopropyl ring introduces a high degree of reactivity, enabling the compound to participate in a wide range of chemical transformations. This reactivity is particularly useful in synthetic chemistry, where it can serve as a versatile building block for the construction of more complex molecules. Additionally, the< strong>piperidine moiety, located at the 3-position, contributes to the overall pharmacophoric properties of the compound, influencing its interactions with biological targets.

In recent years, there has been a growing interest in developing novel compounds that incorporate cyclopropyl rings due to their ability to enhance metabolic stability and binding affinity. The cyclopropyl group in< strong>Tert-butyl 4-(1-isocyanatocyclopropyl)-3-methylpiperidine-1-carboxylate is strategically positioned to interact with biological targets in a manner that may improve drug efficacy and reduce off-target effects. This has led to extensive research into its potential applications in the treatment of various diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of biologically active molecules. The< strong>tert-butyl group provides stability to the molecule while allowing for further functionalization through various chemical reactions. This makes it an attractive candidate for use in multi-step synthetic routes aimed at producing complex pharmaceutical agents.

The pharmaceutical industry has been increasingly leveraging advanced computational methods to predict the biological activity of novel compounds. In this context, Tert-butyl 4-(1-isocyanatocyclopropyl)-3-methylpiperidine-1-carboxylate has been subjected to rigorous computational studies to evaluate its potential interactions with biological receptors. These studies have revealed promising insights into its mechanism of action, suggesting that it may exhibit potent activity against certain therapeutic targets.

Moreover, the compound's structural features have been explored for their potential role in modulating biological pathways associated with various diseases. For instance, preliminary studies have indicated that derivatives of this compound may exhibit anti-inflammatory properties by interacting with specific enzymes and receptors involved in inflammatory responses. This aligns with the broader trend in drug discovery towards developing targeted therapies that minimize systemic side effects.

The synthesis of< strong>Tert-butyl 4-(1-isocyanatocyclopropyl)-3-methylpiperidine-1-carboxylate presents unique challenges due to its reactive functional groups. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Recent developments in catalytic processes have further streamlined its synthesis, making it more feasible for large-scale production and industrial applications.

In conclusion, Tert-butyl 4-(1-isocyanatocyclopropyl)-3-methylpiperidine-1-carboxylate (CAS No. 2649083-68-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.